Cas no 2228478-28-0 ({2,2-dimethyl-1-(2,4,6-trimethylphenyl)methylcyclopropyl}methanol)

• Product Name: {2,2-dimethyl-1-(2,4,6-trimethylphenyl)methylcyclopropyl}methanol
• CAS No: 2228478-28-0
• MF: C₁₆H₂₄O
• MW: 232.361165046692
• CID: 6502842
• PubChem ID: 165662058
• Update Time: 2025-06-26

{2,2-dimethyl-1-(2,4,6-trimethylphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-(2,4,6-trimethylphenyl)methylcyclopropyl}methanol
• EN300-1810492
• 2228478-28-0
• {2,2-dimethyl-1-[(2,4,6-trimethylphenyl)methyl]cyclopropyl}methanol

• Inchi： 1S/C16H24O/c1-11-6-12(2)14(13(3)7-11)8-16(10-17)9-15(16,4)5/h6-7,17H,8-10H2,1-5H3
• InChI Key： FIXUSPNFDBSMNR-UHFFFAOYSA-N
• SMILES： OCC1(CC2C(C)=CC(C)=CC=2C)CC1(C)C

Computed Properties

• Exact Mass: 232.182715385g/mol
• Monoisotopic Mass: 232.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on {2,2-dimethyl-1-(2,4,6-trimethylphenyl)methylcyclopropyl}methanol

Recent Advances in the Study of {2,2-dimethyl-1-(2,4,6-trimethylphenyl)methylcyclopropyl}methanol (CAS: 2228478-28-0)

In recent years, the compound {2,2-dimethyl-1-(2,4,6-trimethylphenyl)methylcyclopropyl}methanol (CAS: 2228478-28-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound, characterized by its cyclopropyl and trimethylphenyl groups, has been investigated for its role as an intermediate in the synthesis of more complex bioactive molecules. Recent studies have highlighted its utility in the development of novel antiviral and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against specific viral proteases, suggesting its potential as a scaffold for antiviral drug design.

In addition to its antiviral properties, {2,2-dimethyl-1-(2,4,6-trimethylphenyl)methylcyclopropyl}methanol has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed that certain analogs of this compound can selectively target cancer cell lines by modulating key signaling pathways involved in cell proliferation and apoptosis. These findings underscore the compound's versatility and its potential as a lead structure for further drug development.

The synthesis of {2,2-dimethyl-1-(2,4,6-trimethylphenyl)methylcyclopropyl}methanol has also been a focal point of recent research. Advances in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. These methodological improvements are critical for facilitating its broader application in medicinal chemistry and industrial-scale production.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Future research directions may include structure-activity relationship (SAR) studies to identify more potent and selective derivatives, as well as in vivo studies to evaluate its safety and efficacy in animal models.

In conclusion, {2,2-dimethyl-1-(2,4,6-trimethylphenyl)methylcyclopropyl}methanol (CAS: 2228478-28-0) represents a valuable chemical entity with diverse applications in drug discovery and development. Continued research into its biological mechanisms and synthetic pathways will likely yield further insights and opportunities for therapeutic innovation.